Cas no 872993-05-0 (Resolvin D1)

• Product Name: Resolvin D1
• CAS No: 872993-05-0
• MF: C₂₂H₃₂O₅
• MW: 376.486487388611
• CID: 1004899
• PubChem ID: 44251266
• Update Time: 2025-05-23

Resolvin D1 Chemical and Physical Properties

Names and Identifiers

• An anti-inflammatory that reduces human polymorphonuclear leukocyte transendothelial migration
• (4Z,7S,8S,9E,11E,13Z,15E,17S,19Z)-7,8,17-TRIHYDROXYDOCOSA-4,9,11,13,15,19-HEXAENOIC ACID
• 7,8,17-trihydroxydocosa-4,9,11,13,15,19-hexaenoic acid
• Resolvin D1
• CS-0092119
• 7S,8R,17S-trihydroxy-4Z,9E,11E,13Z,15E,19Z-docosahexaenoic acid
• C18178
• AKOS027321503
• CHEBI:81564
• CHEMBL482796
• RESOLVIN D1 (A SOLUTION IN ETHANOL)
• 7S,8,17S-trihydroxy-docosa-4Z,9E,11E,13Z,15E,19Z-hexaenoic acid
• AT38824
• Q60998703
• 7S,8R,17S-Trihydroxydocosa-4Z,9E,11E,13Z,15E,19Z-hexaenoic acid
• SCHEMBL3317325
• LMFA04030011
• 7S,8,17S-trihydroxy-docosa-4Z,9E,11E,13Z,15E,19Z-hexaenoate
• 872993-05-0
• ResolvinD1
• HY-125527
• (4Z,7S,8R,9E,11E,13Z,15E,17S,19Z)-7,8,17-Trihydroxydocosa-4,9,11,13,15,19-hexaenoic acid
• RvD1
• (4Z,7s,8r,9e,11e,13z,15e,17s,19z)-7,8,17-trihydroxy-4,9,11,13,15,19-docosahexaenoic acid
• DB-214925
• 4,9,11,13,15,19-Docosahexaenoic acid, 7,8,17-trihydroxy-, (4Z,7S,8R,9E,11E,13Z,15E,17S,19Z)-
• (4Z,7S,8R,9E,11E,13Z,15E,17S,19Z)-7,8,17-trihydroxydocosa-4,9,11,13,15,19-hexaenoate
• (4Z,7S,8R,9E,11E,13Z,15E,17S,19Z)-7,8,17-Tihydroxy-4,9,11,13,15,19-docosahexaenoic Acid;
• 7S,8R,17S-Trihydroxydocosa-4Z,9E,11E,13Z,15E,19Z-hexaenoate
• 7S,8R,17S-Trihydroxy-DHA
• 7S,8R,17S-trihydroxy-4Z,9E,11E,13Z,15E,19Z-docosahexaenoate
• 7S,8,17S-Trihydroxydocosa-4Z,9E,11E,13Z,15E,19Z-hexaenoic acid

• Inchi： 1S/C22H32O5/c1-2-3-9-14-19(23)15-10-6-4-5-7-11-16-20(24)21(25)17-12-8-13-18-22(26)27/h3-12,15-16,19-21,23-25H,2,13-14,17-18H2,1H3,(H,26,27)/b6-4-,7-5+,9-3-,12-8-,15-10+,16-11+/t19-,20+,21-/m0/s1
• InChI Key： OIWTWACQMDFHJG-CCFUIAGSSA-N
• SMILES： O[C@H]([C@@H](/C=C/C=C/C=C\C=C\[C@H](C/C=C\CC)O)O)C/C=C\CCC(=O)O

Computed Properties

• Exact Mass: 376.225
• Monoisotopic Mass: 376.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 14
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98A^2
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids

Additional information on Resolvin D1

Comprehensive Overview of Resolvin D1 (CAS No. 872993-05-0): A Pro-Resolving Lipid Mediator with Therapeutic Potential

Resolvin D1 (RvD1), a specialized pro-resolving mediator (SPM) derived from docosahexaenoic acid (DHA), has garnered significant attention in biomedical research due to its potent anti-inflammatory and pro-resolving properties. With the CAS number 872993-05-0, this bioactive lipid is classified under the resolvin family, which plays a critical role in the resolution phase of inflammation. Unlike traditional anti-inflammatory drugs that suppress immune responses, RvD1 actively promotes tissue repair and homeostasis, making it a promising candidate for treating chronic inflammatory diseases such as rheumatoid arthritis, inflammatory bowel disease (IBD), and cardiovascular disorders.

The molecular mechanism of Resolvin D1 involves binding to specific G-protein-coupled receptors (GPCRs), including ALX/FPR2 and GPR32, to modulate immune cell activity. Recent studies highlight its ability to enhance macrophage phagocytosis, reduce neutrophil infiltration, and downregulate pro-inflammatory cytokines like TNF-α and IL-6. These actions align with current research trends focusing on resolution pharmacology—a paradigm shift from blocking inflammation to actively resolving it. This approach addresses user-searched queries such as "natural alternatives to steroids" or "how to reduce chronic inflammation without immunosuppression."

In the context of COVID-19 research, RvD1 has been investigated for its potential to mitigate cytokine storms, a lethal complication of severe infections. This aligns with SEO-optimized keywords like "anti-cytokine storm therapies" and "SPMs in viral infections." Additionally, its neuroprotective effects in Alzheimer’s disease models have spurred interest, tapping into trending searches related to "DHA and brain health." The compound’s structure-activity relationship (SAR) and synthetic analogs are also hot topics in drug discovery forums.

From a technical perspective, CAS 872993-05-0 refers to the chemically defined form of Resolvin D1, often used in preclinical studies and biomarker research. Its stability, storage conditions (-80°C under argon), and solubility in ethanol/DMSO are frequently discussed in research protocols. Analytical methods like LC-MS/MS are employed for quantification, addressing common lab-related questions such as "how to measure resolvins in plasma."

The therapeutic potential of RvD1 extends to metabolic syndromes, where it improves insulin sensitivity—a response to popular queries like "natural ways to combat diabetes." Its safety profile and endogenous origin make it attractive for nutraceutical applications, though bioavailability challenges remain a research focus. Patent landscapes reveal growing commercial interest, with keyword-rich terms like "RvD1 mimetics" and "resolution therapeutics" gaining traction in biotech investments.

In summary, Resolvin D1 (872993-05-0) represents a frontier in precision medicine, bridging gaps between inflammation, immunity, and tissue regeneration. Its multidisciplinary relevance—from dermatology (wound healing) to oncology (tumor microenvironment modulation)—ensures its position in cutting-edge research, answering today’s pressing health questions while shaping future therapies.